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Introduction
G protein-coupled receptor 41 (GPR41), also known as Free Fatty Acid Receptor 3 (FFAR3), is

a promising therapeutic target involved in metabolic regulation, immune responses, and

gastrointestinal motility.[1] It is activated by short-chain fatty acids (SCFAs) such as acetate,

propionate, and butyrate, which are produced by the gut microbiota.[2][3][4][5] GPR41

activation primarily signals through the Gi/o protein pathway, leading to the inhibition of

adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][6][7]

Additionally, GPR41 activation can modulate the mitogen-activated protein kinase (MAPK)

cascade, specifically the extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 pathways.

[3][8][9]

This document provides detailed protocols for the in vitro characterization of "GPR41
modulator 1," a compound with reported agonist activity and an EC50 value of 0.679 µM.[10]

[11] The following experimental designs are intended to confirm its modulatory effects on

GPR41 signaling pathways.

Key Signaling Pathways of GPR41
Activation of GPR41 by its ligands initiates a cascade of intracellular events. The primary

signaling pathway involves the coupling to Gi/o proteins, which inhibits adenylyl cyclase,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15569890?utm_src=pdf-interest
https://www.promega.jp/resources/protocols/technical-bulletins/101/camp-glo-assay-protocol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033597/
https://scispace.com/pdf/expression-of-short-chain-fatty-acid-receptor-gpr41-in-the-3i7qqw6ejh.pdf
https://www.promega.jp/resources/protocols/technical-bulletins/101/camp-glo-assay-protocol/
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://utswmed-ir.tdl.org/server/api/core/bitstreams/7cedaf3b-810c-4f28-ac87-1450c6720be4/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://www.researchgate.net/figure/Signaling-pathways-of-GPR41-and-GPR43-activated-by-SCFAs-The-signaling-pathway_fig3_348228010
https://www.researchgate.net/publication/236691122_Short-Chain_Fatty_Acids_Activate_GPR41_and_GPR43_on_Intestinal_Epithelial_Cells_to_Promote_Inflammatory_Responses_in_Mice
https://www.benchchem.com/product/b15569890?utm_src=pdf-body
https://www.benchchem.com/product/b15569890?utm_src=pdf-body
https://www.medchemexpress.cn/gpr41-modulator-1.html
https://www.invivochem.cn/product/V86603
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


leading to a reduction in cAMP levels. A secondary pathway involves the activation of the

MAPK/ERK signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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